Cas no 1210917-27-3 (N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide)

• Product Name: N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide
• CAS No: 1210917-27-3
• MF: C₁₇H₂₂N₆O₂
• MW: 342.395582675934
• CID: 5761284
• PubChem ID: 133565711
• Update Time: 2025-07-09

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1210917-27-3
• N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide
• 4-Pyridinecarboxamide, N-[1-(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-

• Inchi： 1S/C17H22N6O2/c1-3-4-13-10-15(24)21-17(19-13)23-14(9-11(2)22-23)20-16(25)12-5-7-18-8-6-12/h5-9,13,17,19H,3-4,10H2,1-2H3,(H,20,25)(H,21,24)
• InChI Key： JPHAEQIULWHVJL-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)NC(N2C(=CC(C)=N2)NC(C2C=CN=CC=2)=O)N1

Computed Properties

• Exact Mass: 342.18042397g/mol
• Monoisotopic Mass: 342.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide

Research Brief on N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide (CAS: 1210917-27-3)

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide (CAS: 1210917-27-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine-pyrazole hybrid structure, has shown promising potential as a modulator of specific biological targets, particularly in the context of inflammatory and oncological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The synthesis and initial characterization of this compound were reported in a series of patents and peer-reviewed publications, highlighting its optimized chemical stability and bioavailability. Structural modifications, including the introduction of the propyl group at the 4-position of the dihydropyrimidine ring and the pyridine-4-carboxamide moiety, were designed to enhance target binding affinity and reduce off-target effects. Computational modeling and in vitro assays have demonstrated its high selectivity for kinases and other enzymes involved in cell signaling cascades, making it a valuable tool for both therapeutic and investigative applications.

Recent preclinical studies have explored the compound's efficacy in animal models of autoimmune diseases and certain cancers. For instance, in a murine model of rheumatoid arthritis, administration of N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide resulted in a significant reduction in inflammatory markers and joint swelling. Similarly, in vitro studies using cancer cell lines have shown that the compound induces apoptosis and inhibits proliferation, particularly in cells with dysregulated kinase activity. These findings suggest its potential as a dual-purpose agent for both anti-inflammatory and anti-neoplastic therapies.

Pharmacokinetic analyses have revealed favorable absorption and distribution profiles, with the compound exhibiting good oral bioavailability and sustained plasma concentrations. Metabolism studies indicate that it is primarily processed via hepatic pathways, with minimal renal excretion, reducing the risk of nephrotoxicity. However, further optimization may be required to address potential drug-drug interactions and improve its half-life in vivo. Toxicology assessments to date have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pyridine-4-carboxamide represents a promising candidate for the treatment of inflammatory and oncological conditions. Its unique chemical structure and demonstrated biological activity warrant further investigation, including advanced preclinical trials and eventual clinical testing. Future research directions may include combination therapy studies, biomarker identification for patient stratification, and formulation development to enhance delivery and efficacy.